Cas no 1111108-33-8 (5-(2-methylthiophen-3-yl)-1H-pyrimidin-2-one)

5-(2-Methylthiophen-3-yl)-1H-pyrimidin-2-one is a heterocyclic compound featuring a pyrimidinone core linked to a 2-methylthiophene moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's fused aromatic systems enhance its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its moderate solubility in organic solvents facilitates further functionalization, while the thiophene ring contributes to π-stacking interactions, improving binding affinity in target applications. The compound's stability under standard conditions ensures reliable handling and storage for synthetic workflows.

5-(2-methylthiophen-3-yl)-1H-pyrimidin-2-one structure

1111108-33-8 structure

Product Name:5-(2-methylthiophen-3-yl)-1H-pyrimidin-2-one

CAS No:1111108-33-8

MF:C₁₁H₁₀N₂OS

MW:218.274900913239

MDL:MFCD11876838

CID:2606676

PubChem ID:53222311

Update Time:2025-06-07

5-(2-methylthiophen-3-yl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-(2-methylthiophen-3-yl)-1H-pyrimidin-2-one
- 5-(2-methylsulfanylphenyl)-1H-pyrimidin-2-one
- 5-(2-(Methylthio)phenyl)pyrimidin-2-ol
- 2-HYDROXY-5-(2-METHYLTHIOPHENYL)PYRIMIDINE
- 2-Hydroxy-5-(2-methylthiophenyl)pyrimidine, 95%
- 1111108-33-8
- MFCD11876838
- MDL： MFCD11876838
- Inchi： 1S/C11H10N2OS/c1-15-10-5-3-2-4-9(10)8-6-12-11(14)13-7-8/h2-7H,1H3,(H,12,13,14)
- InChI Key： QMFYBAHMBVXKHD-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=CC=1C1C=NC(NC=1)=O

Computed Properties

Exact Mass: 218.05138412Da
Monoisotopic Mass: 218.05138412Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 66.8Å²

5-(2-methylthiophen-3-yl)-1H-pyrimidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322829-5 g	2-Hydroxy-5-(2-methylthiophenyl)pyrimidine, 95%; .	1111108-33-8	95%	5g	€1159.00	2023-04-26
abcr	AB322829-5g	2-Hydroxy-5-(2-methylthiophenyl)pyrimidine, 95%; .	1111108-33-8	95%	5g	€1159.00	2024-06-08